Cas no 655253-70-6 (Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester)

• Product Name: Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester
• CAS No: 655253-70-6
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 1689320
• PubChem ID: 17965832
• Update Time: 2025-04-21

Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester
• DTXSID201203881
• CBGFDNNZJYCWCY-UHFFFAOYSA-N
• 655253-70-6
• SCHEMBL4800245
• Methyl thieno[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C8H6N2O2S/c1-12-8(11)6-2-5-3-9-4-10-7(5)13-6/h2-4H,1H3
• InChI Key： CBGFDNNZJYCWCY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2=CN=CN=C12

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 52.08